2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 2-[(6-methylcyclohex-3-en-1-yl)methoxy]acetic acid
• InChI: InChI=1S/C10H16O3/c1-8-4-2-3-5-9(8)6-13-7-10(11)12/h2-3,8-9H,4-7H2,1H3,(H,11,12)
• InChI Key: OHHIBPNHYKUPMB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC=CCC1COCC(=O)O

Description

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid is a carboxylic acid compound with the molecular formula C10H16O3 and a molecular weight of 184.23 g/mol . This compound is characterized by the presence of a cyclohexene ring substituted with a methyl group and a methoxyacetic acid moiety. It is primarily used for research purposes and is not intended for human use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid can be achieved through various synthetic routes. One common method involves the reaction of 6-methylcyclohex-3-en-1-ol with methoxyacetic acid in the presence of a suitable catalyst. The reaction typically occurs under mild conditions, with the temperature maintained at around 50°C .

Industrial Production Methods

Industrial production of this compound often involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

Methoxyacetic acid: A derivative of acetic acid with a methoxy group, known for its reprotoxic potential.

Acetic acid: A simple carboxylic acid with widespread industrial and laboratory applications.

Uniqueness

2-((6-Methylcyclohex-3-en-1-yl)methoxy)acetic acid is unique due to its specific structural features, including the cyclohexene ring and methoxyacetic acid moiety.